2,3-Dichloro-4-(difluoromethoxy)benzamide
Overview
Description
Synthesis Analysis
The synthetic route for DDCF involves the introduction of chlorine and fluorine atoms onto a benzene ring. While specific synthetic methods may vary, one common approach is the nucleophilic aromatic substitution (SNAr) reaction. In this process, a suitable amine or amide reacts with a chlorinated and fluorinated benzene precursor under appropriate conditions. The resulting product is 2,3-dichloro-4-(difluoromethoxy)benzamide .
Molecular Structure Analysis
The molecular structure of DDCF consists of a benzene ring with two chlorine atoms at positions 2 and 3, and a difluoromethoxy group (–OCH2F) at position 4. The amide functional group (–CONH2) is attached to the benzene ring. The arrangement of these substituents influences the compound’s reactivity and biological activity .
Chemical Reactions Analysis
DDCF can participate in various chemical reactions, including hydrolysis, substitution, and condensation reactions. Its amide group can undergo hydrolysis under acidic or basic conditions, leading to the formation of the corresponding carboxylic acid and amine. Additionally, the halogen atoms can participate in substitution reactions with nucleophiles. These reactions are essential for understanding DDCF’s behavior in different environments .
Safety And Hazards
properties
IUPAC Name |
2,3-dichloro-4-(difluoromethoxy)benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5Cl2F2NO2/c9-5-3(7(13)14)1-2-4(6(5)10)15-8(11)12/h1-2,8H,(H2,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KHPRCFNSDYESIW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1C(=O)N)Cl)Cl)OC(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5Cl2F2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,3-Dichloro-4-(difluoromethoxy)benzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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